molecular formula C11H12N2O2S B8446458 ethyl 2-methylthio-1H-benzimidazole-4-carboxylate

ethyl 2-methylthio-1H-benzimidazole-4-carboxylate

Cat. No. B8446458
M. Wt: 236.29 g/mol
InChI Key: IEVLSPMLDXKULQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-methylthio-1H-benzimidazole-4-carboxylate is a useful research compound. Its molecular formula is C11H12N2O2S and its molecular weight is 236.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-methylthio-1H-benzimidazole-4-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-methylthio-1H-benzimidazole-4-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

ethyl 2-methylthio-1H-benzimidazole-4-carboxylate

Molecular Formula

C11H12N2O2S

Molecular Weight

236.29 g/mol

IUPAC Name

ethyl 2-methylsulfanyl-1H-benzimidazole-4-carboxylate

InChI

InChI=1S/C11H12N2O2S/c1-3-15-10(14)7-5-4-6-8-9(7)13-11(12-8)16-2/h4-6H,3H2,1-2H3,(H,12,13)

InChI Key

IEVLSPMLDXKULQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C2C(=CC=C1)NC(=N2)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 2-mercapto-1H-benzimidazole-4-carboxylate (500 mg) were added iodomethane (351 mg) and potassium carbonate (622 mg) at ambient temperature and the mixture was stirred for 20 hours at same temperature. The reaction mixture was poured into water and extracted with chloroform. The organic layer was washed with water and brine, dried over magnesium sulfate and evaporated in vacuo. The residue was washed with diisopropyl ether to give ethyl 2-methylthio-1H-benzimidazole-4-carboxylate (310 mg).
Name
ethyl 2-mercapto-1H-benzimidazole-4-carboxylate
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
351 mg
Type
reactant
Reaction Step One
Quantity
622 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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